Cas no 2088844-78-2 (Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate)

Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate is a chiral phosphorylated intermediate widely used in organic synthesis, particularly in the preparation of complex bioactive molecules. Its stereospecific structure, featuring multiple benzyl-protected hydroxyl groups, enhances its utility in selective glycosylation and phosphorylation reactions. The compound’s stability under various reaction conditions and its role as a key precursor in carbohydrate chemistry make it valuable for synthesizing nucleosides, glycoconjugates, and other phosphorylated derivatives. The benzyl groups facilitate controlled deprotection, enabling precise functionalization. This reagent is particularly advantageous for researchers requiring high regioselectivity and stereochemical control in multistep synthetic pathways.
Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate structure
2088844-78-2 structure
Product Name:Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate
CAS No:2088844-78-2
MF:C40H43O8P
MW:682.738393068314
CID:5721149
Update Time:2025-06-14

Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate Chemical and Physical Properties

Names and Identifiers

    • Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate
    • Inchi: 1S/C40H43O8P/c41-38(31-43-26-33-16-6-1-7-17-33)40(45-28-35-20-10-3-11-21-35)39(44-27-34-18-8-2-9-19-34)32-48-49(42,46-29-36-22-12-4-13-23-36)47-30-37-24-14-5-15-25-37/h1-25,38-41H,26-32H2/t38-,39-,40-/m1/s1
    • InChI Key: LHCCAUDIXYKUQP-ACUYYCNJSA-N
    • SMILES: [C@@H](OCC1C=CC=CC=1)(COP(=O)(OCC1C=CC=CC=1)OCC1C=CC=CC=1)[C@@H]([C@H](O)COCC1C=CC=CC=1)OCC1C=CC=CC=1

Experimental Properties

  • Density: 1.223±0.06 g/cm3(Predicted)
  • Melting Point: NA
  • Boiling Point: 782.7±60.0 °C(Predicted)
  • pka: 13.32±0.20(Predicted)

Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate Security Information

Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D418255-5mg
Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate
2088844-78-2
5mg
$397.00 2023-05-18
TRC
D418255-10mg
Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate
2088844-78-2
10mg
$758.00 2023-05-18
TRC
D418255-25mg
Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate
2088844-78-2
25mg
$ 1200.00 2023-09-07

Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 10 min, 0 °C
1.2 Solvents: Tetrahydrofuran ;  rt; 30 min, rt
1.3 Reagents: Water ;  rt
Reference
Chemical Synthesis of Ketopentose-5-phosphates
Wei, Wei-Chih; et al, European Journal of Organic Chemistry, 2017, 2017(21), 3033-3040

Production Method 2

Reaction Conditions
1.1 Reagents: Acetyl chloride ;  overnight, rt
1.2 Reagents: Pyridine ;  4 h, 0 °C → rt
2.1 Reagents: Sodium methoxide Solvents: Methanol ;  70 min, rt
3.1 Reagents: Tetrabutylammonium iodide ,  Sodium hydride Solvents: Dimethylformamide ;  1.5 h, 0 °C → rt
4.1 Reagents: Acetic acid ,  Sulfuric acid Solvents: Water ;  30 min, 100 °C; 100 °C → rt
4.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
5.1 Reagents: Sodium borohydride Solvents: Ethanol ;  0 °C; 5 h, rt
5.2 Reagents: Acetic acid ;  pH 4 - 5, rt
6.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 10 min, 0 °C
6.2 Solvents: Tetrahydrofuran ;  rt; 30 min, rt
6.3 Reagents: Water ;  rt
Reference
Chemical Synthesis of Ketopentose-5-phosphates
Wei, Wei-Chih; et al, European Journal of Organic Chemistry, 2017, 2017(21), 3033-3040

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol ;  0 °C; 5 h, rt
1.2 Reagents: Acetic acid ;  pH 4 - 5, rt
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 10 min, 0 °C
2.2 Solvents: Tetrahydrofuran ;  rt; 30 min, rt
2.3 Reagents: Water ;  rt
Reference
Chemical Synthesis of Ketopentose-5-phosphates
Wei, Wei-Chih; et al, European Journal of Organic Chemistry, 2017, 2017(21), 3033-3040

Production Method 4

Reaction Conditions
1.1 Reagents: Acetic acid ,  Sulfuric acid Solvents: Water ;  30 min, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
2.1 Reagents: Sodium borohydride Solvents: Ethanol ;  0 °C; 5 h, rt
2.2 Reagents: Acetic acid ;  pH 4 - 5, rt
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 10 min, 0 °C
3.2 Solvents: Tetrahydrofuran ;  rt; 30 min, rt
3.3 Reagents: Water ;  rt
Reference
Chemical Synthesis of Ketopentose-5-phosphates
Wei, Wei-Chih; et al, European Journal of Organic Chemistry, 2017, 2017(21), 3033-3040

Production Method 5

Reaction Conditions
1.1 Reagents: Tetrabutylammonium iodide ,  Sodium hydride Solvents: Dimethylformamide ;  1.5 h, 0 °C → rt
2.1 Reagents: Acetic acid ,  Sulfuric acid Solvents: Water ;  30 min, 100 °C; 100 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
3.1 Reagents: Sodium borohydride Solvents: Ethanol ;  0 °C; 5 h, rt
3.2 Reagents: Acetic acid ;  pH 4 - 5, rt
4.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 10 min, 0 °C
4.2 Solvents: Tetrahydrofuran ;  rt; 30 min, rt
4.3 Reagents: Water ;  rt
Reference
Chemical Synthesis of Ketopentose-5-phosphates
Wei, Wei-Chih; et al, European Journal of Organic Chemistry, 2017, 2017(21), 3033-3040

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  70 min, rt
2.1 Reagents: Tetrabutylammonium iodide ,  Sodium hydride Solvents: Dimethylformamide ;  1.5 h, 0 °C → rt
3.1 Reagents: Acetic acid ,  Sulfuric acid Solvents: Water ;  30 min, 100 °C; 100 °C → rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
4.1 Reagents: Sodium borohydride Solvents: Ethanol ;  0 °C; 5 h, rt
4.2 Reagents: Acetic acid ;  pH 4 - 5, rt
5.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 10 min, 0 °C
5.2 Solvents: Tetrahydrofuran ;  rt; 30 min, rt
5.3 Reagents: Water ;  rt
Reference
Chemical Synthesis of Ketopentose-5-phosphates
Wei, Wei-Chih; et al, European Journal of Organic Chemistry, 2017, 2017(21), 3033-3040

Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate Raw materials

Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate Preparation Products

Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate Related Literature

Additional information on Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate

Recent Advances in the Study of Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate (CAS: 2088844-78-2)

Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate (CAS: 2088844-78-2) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring multiple benzyl-protected hydroxyl groups and a phosphate moiety, makes it a versatile building block for the construction of complex glycosides and other biologically active molecules. Recent synthetic methodologies have optimized the preparation of this compound, achieving higher yields and greater stereochemical control. These advancements are critical for its application in the scalable production of potential drug candidates.

In terms of biological activity, preliminary studies have indicated that Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate may exhibit modulatory effects on specific enzymatic pathways. For instance, research has shown its potential as an inhibitor of glycosyltransferases, which are involved in the biosynthesis of glycoconjugates. This property could be leveraged in the development of novel therapeutics targeting diseases such as cancer and infectious diseases, where aberrant glycosylation plays a key role.

Furthermore, recent investigations have explored the compound's utility in prodrug design. Its phosphate group can serve as a masking moiety for hydroxyl functionalities, enabling the controlled release of active drug molecules in vivo. This approach has been particularly promising in the context of improving the pharmacokinetic profiles of poorly soluble or rapidly metabolized drugs. Several studies have demonstrated the successful application of this strategy in preclinical models, highlighting the compound's potential in drug delivery systems.

Despite these promising findings, challenges remain in the full characterization of Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate's biological effects and its optimization for clinical use. Current research is focused on elucidating its mechanism of action at the molecular level and addressing potential toxicity concerns. Collaborative efforts between chemists and biologists are essential to translate these discoveries into viable therapeutic options.

In conclusion, Dibenzyl ((2R,3R,4R)-2,3,5-Tris(benzyloxy)-4-hydroxypentyl) Phosphate (CAS: 2088844-78-2) represents a promising candidate in the field of medicinal chemistry, with applications ranging from drug synthesis to prodrug development. Continued research into its properties and potential uses will undoubtedly contribute to the advancement of chemical biology and the discovery of new therapeutic agents.

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